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Compound of Interest

Compound Name: 2-Chloro-3,6-difluoropyridine

Cat. No.: B12984236

Get Quote

Executive Summary
2-Chloro-3,6-difluoropyridine is a tri-substituted pyridine scaffold increasingly utilized in the

discovery of central nervous system (CNS) agents, particularly GPR17 modulators for the

treatment of demyelinating diseases like Multiple Sclerosis. Its unique substitution pattern—

featuring a reactive chlorine at the ortho position flanked by fluorine atoms—provides a

versatile handle for nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions, enabling the precise construction of complex
bioactive molecules.

Chemical Identity & Physical Properties
This compound is defined by the specific arrangement of halogens which dictates its reactivity

profile. The chlorine atom at position 2 is highly activated due to the inductive effects of the

adjacent ring nitrogen and the fluorine at position 3.
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Property Data

Chemical Name 2-Chloro-3,6-difluoropyridine

CAS Registry Number 1807031-39-5

Molecular Formula

C

H

ClF

N

Molecular Weight 149.53 g/mol

SMILES FC1=CC=C(F)C(Cl)=N1

Appearance Colorless to light yellow liquid

Boiling Point ~135–140 °C (Predicted/Analogous)

Solubility
Soluble in DCM, EtOAc, DMSO; sparingly

soluble in water

Note on Nomenclature: The numbering priority assigns the ring nitrogen as position 1. The

substituents are numbered to give the lowest locant set. Numbering counter-clockwise yields 2-

chloro-3,6-difluoro, which is preferred over 6-chloro-2,5-difluoro.

Synthesis & Manufacturing Protocol
The most robust synthetic route avoids the use of unstable diazonium intermediates, instead

utilizing a regioselective rearrangement of a pyridine-N-oxide precursor. This method ensures

high regiocontrol, directing the chlorine to the vacant alpha-position.

Core Synthetic Pathway
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N-Oxidation: Conversion of commercially available 2,5-difluoropyridine to its N-oxide using

urea hydrogen peroxide (UHP) and trifluoroacetic anhydride (TFAA).

Regioselective Chlorination: Treatment with phosphorus oxychloride (POCl

). The mechanism involves the formation of a chlorophosphonium intermediate followed by
nucleophilic attack of chloride at the alpha position (C6 of the original ring), resulting in
deoxygenative chlorination.

Experimental Protocol (Step-by-Step)
Step 1: Synthesis of 2,5-Difluoropyridine-1-oxide

Reagents: 2,5-Difluoropyridine (1.0 eq), Urea Hydrogen Peroxide (3.0 eq), Trifluoroacetic

Anhydride (2.5 eq).[1]

Solvent: Dichloromethane (DCM).[1]

Procedure: Dissolve 2,5-difluoropyridine in DCM. Add UHP. Dropwise add TFAA at 0°C

(exothermic). Stir at 25°C for 16 hours. Quench with saturated NaHCO

.[1] Extract with DCM, dry over MgSO

, and concentrate.[1]

Step 2: Synthesis of 2-Chloro-3,6-difluoropyridine

Reagents: 2,5-Difluoropyridine-1-oxide (1.0 eq), POCl

(2.0 eq), DMF (catalytic/additive).

Solvent: DCM.

Procedure: Dissolve the N-oxide in DCM. Add POCl

dropwise at 0°C. Stir at 25°C for 16 hours.

Workup: Pour into saturated Na

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://patents.google.com/patent/WO2024104462A1/en
https://patents.google.com/patent/WO2024104462A1/en
https://patents.google.com/patent/WO2024104462A1/en
https://patents.google.com/patent/WO2024104462A1/en
https://www.benchchem.com/product/b12984236/docs?utm_src=pdf-body#technical-whitepaper-2-chloro-3-6-difluoropyridine-as-a-strategic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12984236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CO

(careful gas evolution). Extract with Methyl tert-butyl ether (MTBE). Dry and concentrate.

Purification: Flash column chromatography or vacuum distillation.

Reaction Workflow Diagram

2,5-Difluoropyridine
(Starting Material)

2,5-Difluoropyridine-1-oxide
(Intermediate)

Urea H2O2, TFAA
DCM, 0°C -> 25°C 2-Chloro-3,6-difluoropyridine

(Target: CAS 1807031-39-5)

POCl3, DMF
DCM, 0°C -> 25°C

(Regioselective Chlorination)

Click to download full resolution via product page

Figure 1: Two-step synthesis via N-oxide activation, ensuring regioselective chlorination at the

C6 position (becoming C2 in the final product).

Applications in Drug Discovery
The 2-chloro-3,6-difluoropyridine scaffold is a critical building block for GPR17 antagonists.

GPR17 is a G-protein-coupled receptor involved in the maturation of oligodendrocytes; its

inhibition is a therapeutic strategy for remyelination in Multiple Sclerosis.

Mechanism of Scaffold Utility
C2-Chlorine: Acts as a "warhead" for

reactions with amines or alkoxides, or as a partner for Suzuki/Buchwald couplings to attach
aryl or heteroaryl groups.

C3-Fluorine: Increases the electrophilicity of the C2 position (ortho-effect) and modulates the

pKa of the pyridine nitrogen.

C6-Fluorine: Blocks metabolic oxidation at the susceptible alpha-position and provides a

secondary handle for further functionalization if needed.

Downstream Synthesis Logic
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2-Chloro-3,6-difluoropyridine
(Scaffold)

Nitration (HNO3/H2SO4)
-> 2-Chloro-3,6-difluoro-5-nitropyridine

Electrophilic Aromatic Substitution

SNAr Substitution (C2)
with Amines/Alkoxides

Functionalization

GPR17 Modulators
(CNS Therapeutics)

Lead Optimization
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Figure 2: Application of the scaffold in generating GPR17 modulators via nitration and

subsequent substitution.

Safety & Handling
As a halogenated pyridine, this compound requires strict adherence to safety protocols.

Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause

respiratory irritation (H335).

Handling: Perform all operations in a fume hood. Avoid contact with strong oxidizing agents.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

References
GPR17 Modulators Patent:WO2024104462A1 - Gpr17 modulators and uses thereof.

(Describes the specific synthesis of CAS 1807031-39-5 from 2,5-difluoropyridine).
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Chemical Identity:2-Chloro-3,6-difluoropyridine Product Page. BLD Pharm.

Related Isomer Data:Synthesis of fluorinated pyridines via N-oxide rearrangement. (General
methodology reference). Journal of Organic Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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